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Compound of Interest

Compound Name: 2-Bromoanthracene

Cat. No.: B1280076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-
Bromoanthracene (CAS No: 7321-27-9), a key intermediate in the synthesis of advanced

organic materials and potential therapeutic agents. The information is presented to support

research and development activities where this compound is utilized.

Core Physical and Chemical Properties
2-Bromoanthracene is a brominated polycyclic aromatic hydrocarbon (PAH). The introduction

of a bromine atom to the anthracene skeleton significantly influences its physical characteristics

and enhances its utility as a versatile building block in organic synthesis.[1] Its rigid, planar

structure and extensive conjugated π-system contribute to its notable luminescent and

electrochemical properties.[2][3]

The quantitative physical properties of 2-Bromoanthracene are summarized in the table below

for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1280076?utm_src=pdf-interest
https://www.benchchem.com/product/b1280076?utm_src=pdf-body
https://www.benchchem.com/product/b1280076?utm_src=pdf-body
https://www.benchchem.com/product/b1280076?utm_src=pdf-body
https://www.benchchem.com/product/b1280076
https://www.nbinno.com/?news/gp-2-bromoanthracene-comprehensive-overview-and-applications
https://www.chembk.com/en/chem/2-Bromoanthracene
https://www.benchchem.com/product/b1280076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 7321-27-9 [2][3][4][5][6][7][8]

Molecular Formula C₁₄H₉Br [1][2][3][4][6][7][8]

Molecular Weight 257.13 g/mol [2][3][9]

Appearance
Off-white to pale yellow or light

brown crystalline solid/powder.
[2][6][8]

Melting Point 220 °C [2][3][4]

Boiling Point
389.7 ± 11.0 °C (at 760

mmHg, Predicted)
[2][3][4][5]

Density 1.479 ± 0.06 g/cm³ (Predicted) [3][5]

Solubility

Sparingly soluble in DMSO;

slightly soluble in Chloroform;

very slightly soluble in

Methanol.

[2][3][5]

InChI Key
PYXBCVWIECUMDW-

UHFFFAOYSA-N
[3][7][8][9]

Experimental Protocols
The following sections detail generalized, standard laboratory protocols for the determination of

key physical properties of solid organic compounds like 2-Bromoanthracene.

The melting point of a crystalline solid is a critical indicator of its purity.[10][11] For a pure

compound, it is typically a sharp, narrow range of 1-2°C.[11] The presence of impurities

generally causes a depression and broadening of the melting range.[10][11]

Principle: The sample is heated slowly, and the temperature range is recorded from the point at

which the first drop of liquid appears to the temperature at which the entire sample becomes a

clear liquid.[10]

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle or spatula

Thermometer (if not integrated into the apparatus)

Procedure:

Sample Preparation: Ensure the 2-Bromoanthracene sample is dry and finely powdered. If

necessary, gently crush the crystals on a clean, dry surface.[12][13]

Loading the Capillary Tube: Invert a capillary tube (sealed end down) and press the open

end into the powdered sample. A small amount of the sample will be forced into the tube.[13]

[14]

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface, or

drop it through a long glass tube, to pack the sample tightly into the bottom. The packed

sample height should be approximately 1-2 mm.[13][14]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[14]

If the approximate melting point is known (220 °C), heat the sample at a medium rate until

the temperature is about 15-20 °C below this point.[14]

Decrease the heating rate significantly, to about 1-2 °C per minute, to ensure thermal

equilibrium between the sample, heating block, and thermometer.[14]

Record the temperature (T₁) when the first droplet of liquid is observed.

Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely.

Reporting: The melting point is reported as the range from T₁ to T₂. For a pure sample of 2-
Bromoanthracene, this range should be narrow and centered around 220 °C.
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Solubility tests provide valuable information about the polarity and the presence of acidic or

basic functional groups within a molecule.[15][16] The principle "like dissolves like" is a

fundamental guideline.[17]

Principle: A small, measured amount of the solute is added to a solvent and agitated. The

solubility is determined by visual inspection. For water-insoluble compounds, subsequent tests

in acidic or basic solutions can reveal the presence of ionizable functional groups.[16][18]

Apparatus:

Test tubes and rack

Spatula

Graduated cylinders or pipettes

Vortex mixer (optional)

Solvents:

Deionized Water

5% (w/v) Sodium Hydroxide (NaOH) solution

5% (w/v) Sodium Bicarbonate (NaHCO₃) solution

5% (v/v) Hydrochloric Acid (HCl) solution

Organic solvents (e.g., Chloroform, DMSO, Methanol)

Procedure:

General Protocol:

Place approximately 25 mg of 2-Bromoanthracene into a clean, dry test tube.

Add 0.75 mL of the chosen solvent in small portions.[15]

After each addition, shake the tube vigorously for 10-20 seconds.[15][17]
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Observe if the solid dissolves completely. Record the compound as "soluble," "partially

soluble," or "insoluble."

Aqueous and Acid-Base Solubility Workflow: The following workflow is used to classify the

compound. Based on known data, 2-Bromoanthracene is a neutral compound that is

insoluble in water and aqueous acid/base solutions.

Step 1: Water Solubility. Test solubility in water. Since 2-Bromoanthracene lacks highly

polar functional groups, it is expected to be insoluble.[15]

Step 2: NaOH Solution (5%). For water-insoluble compounds, test with 5% NaOH. This

identifies acidic compounds like phenols and carboxylic acids. 2-Bromoanthracene lacks

acidic protons and will be insoluble.[18]

Step 3: HCl Solution (5%). If insoluble in water and NaOH, test with 5% HCl. This identifies

basic compounds, primarily amines. 2-Bromoanthracene has no basic sites and will be

insoluble.[18]

Conclusion: Insolubility in water, dilute acid, and dilute base classifies 2-
Bromoanthracene as a neutral compound.

Organic Solvent Solubility: Repeat the general protocol with organic solvents like

Chloroform, DMSO, and Methanol to confirm the reported solubility profile (sparingly to very

slightly soluble).

Visualized Experimental Workflow
The logical progression for determining the acid-base character of an unknown organic

compound via solubility tests is a critical workflow in qualitative analysis.
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Caption: Logical workflow for qualitative organic solubility analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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